Arachidonic Acid CYP450 Metabolite LC-MS Mixture
Description
The arachidonic acid CYP450 metabolite LC-MS mixture contains CYP450 metabolites derived from arachidonic acid (AA; Item No. 90010). The mixture is supplied in an amber ampule in which the headspace has been purged with argon to prevent lipid oxidation. This product has been designed for direct use in LC-MS applications. The solution may be serially diluted for preparation of calibrators and QC standards and/or used directly as a system suitability standard or tuning standard. After opening, we recommend that the mixture be transferred immediately to a 1 ml glass screw cap vial, to prevent solvent evaporation, and stored at -20°C. The mixture should be discarded after multiple freeze/thaw cycles.This mixture contains (±)8(9)-EET, (±)11(12)-EET, (±)14(15)-EET, (±)5(6)-DiHETE, (±)14(15)-DiHETE, 19(R)-HETE, and 20-HETE, each of which are involved in either vasoconstriction or vasodilation.
Scientific Research Applications
Method Development and Validation in Rat Brain Tissue
Yue et al. (2007) developed a liquid chromatography/mass spectrometric (LC/MS) method for simultaneous analysis of arachidonic acid and its metabolites in rat brain tissues. This method allows for the detection and analysis of various metabolites including prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids, providing valuable insights into brain metabolism and potential biomarkers for neurological conditions (Yue et al., 2007).
Cytochrome P450 Metabolism of Arachidonic and Linoleic Acids
Bylund et al. (1998) utilized reversed phase-high performance liquid chromatography-mass spectrometry (RP-HPLC-MS) to study the metabolism of arachidonic and linoleic acids by human recombinant cytochrome P450 enzymes. This research is crucial in understanding the metabolic pathways and potential therapeutic targets in diseases related to these acids (Bylund et al., 1998).
Arachidonic Acid Metabolites as Biomarkers in Breast Cancer
Chen et al. (2020) established a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method to analyze arachidonic acid and its main metabolites in a breast cancer mouse model. This study suggests the potential of these metabolites as biomarkers for breast cancer diagnosis, providing a new perspective for the recognition and diagnosis of this disease (Chen et al., 2020).
Eicosanoids Detection via LC-MS in Biological Samples
Deems et al. (2007) developed a LC-MS/MS procedure for identifying and quantifying a broad spectrum of eicosanoids in a single biological sample. This method is pivotal for understanding the eicosanoid response in various physiological processes and diseases (Deems et al., 2007).
properties
Product Name |
Arachidonic Acid CYP450 Metabolite LC-MS Mixture |
|---|---|
Origin of Product |
United States |
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